Cas no 2034353-07-4 (N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide
• CAS No: 2034353-07-4
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 6432188
• PubChem ID: 91813649
• Update Time: 2025-05-26

N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide
• F6443-1530
• 2034353-07-4
• N-(1H-benzimidazol-2-ylmethyl)-4-(4-methoxypiperidin-1-yl)benzamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-(4-methoxypiperidin-1-yl)benzamide
• N-((1H-benzo[d]imidazol-2-yl)methyl)-4-(4-methoxypiperidin-1-yl)benzamide
• AKOS026688195

• Inchi： 1S/C21H24N4O2/c1-27-17-10-12-25(13-11-17)16-8-6-15(7-9-16)21(26)22-14-20-23-18-4-2-3-5-19(18)24-20/h2-9,17H,10-14H2,1H3,(H,22,26)(H,23,24)
• InChI Key： MODTYGPXAQYAAJ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C2C=CC(C(NCC3=NC4C=CC=CC=4N3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide

Comprehensive Overview of N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide (CAS No. 2034353-07-4)

The compound N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide (CAS No. 2034353-07-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative incorporates a 1H-1,3-benzodiazole (benzimidazole) moiety and a 4-methoxypiperidine group, which are known to contribute to its biological activity. Researchers are particularly interested in its role as a potential kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide makes it a promising candidate for addressing unmet medical needs, particularly in oncology and neurology. Its benzimidazole core is a common pharmacophore in FDA-approved drugs, enhancing its relevance in modern drug development pipelines.

From a synthetic chemistry perspective, the compound's CAS No. 2034353-07-4 serves as a critical identifier for researchers sourcing high-purity materials for assays. The inclusion of a methoxypiperidine moiety suggests potential improvements in blood-brain barrier permeability, a hot topic in CNS drug development. This aligns with frequent search queries like "blood-brain barrier penetrating compounds" or "CNS-active small molecules" in scientific databases.

The benzamide linkage in this molecule provides structural rigidity while maintaining hydrogen-bonding capacity, a feature often exploited in fragment-based drug design. Computational studies of similar compounds suggest possible interactions with protein-protein interaction interfaces, another trending area in drug discovery. These characteristics make CAS No. 2034353-07-4 particularly interesting for virtual screening campaigns and AI-driven drug discovery platforms.

Analytical characterization of N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting the growing integration of analytical chemistry with molecular design. The compound's logP and solubility profile are frequently studied parameters, as evidenced by common search terms like "improving drug solubility" in pharmaceutical forums.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for this class of compounds. The piperidine and benzimidazole motifs present opportunities for catalytic transformations, addressing the pharmaceutical industry's push toward environmentally friendly synthesis. This connects with popular search trends around "green synthesis of heterocycles" and "catalytic amide formation".

Patent literature reveals growing interest in N-(1H-1,3-benzodiazol-2-yl)methyl-4-(4-methoxypiperidin-1-yl)benzamide analogs, particularly for neurodegenerative disease applications. The compound's potential to modulate cell signaling pathways makes it relevant to current research on neuroinflammation and protein misfolding disorders, topics frequently searched in connection with Alzheimer's disease and Parkinson's disease research.

From a commercial perspective, suppliers of CAS No. 2034353-07-4 often highlight its high purity grade and custom synthesis capabilities, responding to market demands for research-grade chemicals. The compound's structural features make it valuable for medicinal chemistry optimization programs, particularly in structure-activity relationship (SAR) studies that dominate contemporary drug discovery workflows.